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Compound of Interest

Compound Name: Dimethyl 2-aminoisophthalate

Cat. No.: B181068

An In-depth Technical Guide to Dimethyl 2-
aminoisophthalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl 2-aminoisophthalate is an aromatic organic compound that belongs to the family of
aminobenzenedicarboxylate esters. Its structure, featuring both amino and ester functional
groups, makes it a versatile building block in organic synthesis. This technical guide provides a
comprehensive overview of the physical and chemical properties, synthesis, purification, and
spectral analysis of Dimethyl 2-aminoisophthalate. While direct applications in drug
development are not widely documented in publicly available literature, its utility as a chemical
intermediate suggests its potential role in the synthesis of more complex, biologically active
molecules.

Core Physical and Chemical Properties

The fundamental physicochemical properties of Dimethyl 2-aminoisophthalate are
summarized in the table below. These properties are crucial for its handling, storage, and
application in synthetic chemistry.
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Property Value Reference(s)
Molecular Formula C10H11NOa4 [1112]
Molecular Weight 209.20 g/mol [2]
CAS Number 57053-02-8 [11[2]

White to light yellow powder or
Appearance [3]

crystals
Melting Point 102-103 °C [1]

Boiling Point (Predicted)

309.3 + 22.0 °C at 760 mmHg

[1]

Density (Predicted)

1.248 =+ 0.06 g/cm?

[1]

Solubility

While specific quantitative data
is limited, it is expected to be
soluble in common organic
solvents like methanol,
ethanol, and dichloromethane.
It is predicted to be insoluble in

water.

[4]

InChl Key
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[5]

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of Dimethyl 2-

aminoisophthalate are not readily available in peer-reviewed literature. However, based on

standard organic chemistry principles and procedures for analogous compounds, plausible

synthetic routes can be proposed.

Synthesis

A common and effective method for the synthesis of Dimethyl 2-aminoisophthalate is the

esterification of 2-aminoisophthalic acid.

Reaction:
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2-Aminoisophthalic acid + 2 CHsOH -- (H* catalyst) --> Dimethyl 2-aminoisophthalate + 2
H20

Detailed Protocol:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, suspend 2-aminoisophthalic acid (1 equivalent) in an excess of anhydrous
methanol (e.g., 10-20 equivalents), which also serves as the solvent.

o Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated
sulfuric acid (e.g., 0.1-0.2 equivalents), to the suspension.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours
(typically 4-8 hours). The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC) until the starting material is consumed.

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Neutralize the excess acid with a mild base, such as a saturated aqueous solution of sodium
bicarbonate. This should be done carefully due to potential gas evolution.

o Extraction: Extract the agueous mixture with a suitable organic solvent, such as ethyl acetate

or dichloromethane (3 x volume of the aqueous layer).

e Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying
agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filter, and concentrate the
solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification

The crude Dimethyl 2-aminoisophthalate can be purified by recrystallization.
Detailed Protocol:

e Solvent Selection: Choose a suitable solvent or solvent system for recrystallization. A good
solvent will dissolve the compound when hot but not when cold. A mixture of ethanol and
water or ethyl acetate and hexane could be effective.
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 Dissolution: Dissolve the crude product in a minimal amount of the hot recrystallization
solvent.

» Decolorization (Optional): If the solution is colored, a small amount of activated charcoal can
be added to the hot solution to remove colored impurities. The charcoal is then removed by
hot filtration.

o Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, and then
in an ice bath to induce crystallization.

« |solation and Drying: Collect the purified crystals by vacuum filtration, wash them with a
small amount of the cold recrystallization solvent, and dry them under vacuum to remove any
residual solvent.

Spectral Data for Structural Elucidation

The structure of Dimethyl 2-aminoisophthalate can be confirmed using various spectroscopic
techniques.

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is expected to show
distinct signals for the aromatic protons and the methyl protons of the two ester groups. The
integration of these signals will correspond to the number of protons in each environment.
The chemical shifts and splitting patterns of the aromatic protons will be indicative of their
positions on the benzene ring.[5]

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum will show
signals for each unique carbon atom in the molecule, including the carbonyl carbons of the
ester groups, the aromatic carbons, and the methyl carbons.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for
the functional groups present. Key expected peaks include N-H stretching vibrations for the
primary amine (around 3300-3500 cm~1), C=0 stretching for the ester groups (around 1700-
1730 cm~1), and C-O stretching for the ester linkage.

e Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak
corresponding to the molecular weight of the compound (209.20 g/mol ), confirming its
elemental composition.[2]
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Applications in Research and Drug Development

Currently, there is limited direct evidence in the scientific literature of Dimethyl 2-
aminoisophthalate being used as a therapeutic agent or having specific, well-defined
biological activities. Its primary role appears to be that of a versatile chemical intermediate in
the synthesis of more complex molecules.

The presence of three reactive sites—the amino group and two ester functionalities—allows for
a variety of chemical transformations. This makes it a valuable starting material for the
construction of:

e Heterocyclic compounds: The amino group can be a key component in the formation of
various nitrogen-containing heterocyclic rings, which are common scaffolds in many
pharmaceuticals.

o Polymers and Materials Science: The difunctional nature of the molecule lends itself to
polymerization reactions. Its isomer, dimethyl 5-aminoisophthalate, has been used in the
synthesis of metal-organic frameworks (MOFs).[6]

e Lead compounds in medicinal chemistry: As a substituted aniline derivative, it can serve as a
core structure for the synthesis of libraries of compounds to be screened for biological
activity. While no specific signaling pathways have been directly associated with Dimethyl 2-
aminoisophthalate, its derivatives could potentially interact with a wide range of biological
targets depending on the subsequent modifications.

Visualizations
Synthesis and Purification Workflow

The following diagram illustrates the logical workflow for the synthesis and purification of
Dimethyl 2-aminoisophthalate.
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Synthesis and Purification of Dimethyl 2-aminoisophthalate
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Caption: A workflow diagram for the synthesis and purification of Dimethyl 2-
aminoisophthalate.

Conclusion

Dimethyl 2-aminoisophthalate is a valuable chemical compound with well-defined physical
and chemical properties. While it may not be a direct player in drug development, its role as a
versatile synthetic intermediate should not be underestimated. The protocols and data
presented in this guide offer a solid foundation for researchers and scientists looking to utilize
this compound in their synthetic endeavors, potentially leading to the discovery of novel
molecules with significant biological activity. Further research into the derivatization of
Dimethyl 2-aminoisophthalate could unveil new therapeutic possibilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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